

Application Notes & Protocols: Leveraging the Indazole Scaffold in Fragment-Based Drug Discovery

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 3-Iodo-4-nitro-1H-indazole

CAS No.: 885521-22-2

Cat. No.: B1326383

[Get Quote](#)

Introduction: The Power of Fragments and the Prized Indazole Scaffold

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a cornerstone of modern hit-finding strategies, offering an efficient and intelligent alternative to traditional high-throughput screening (HTS).^{[1][2][3]} Instead of screening millions of large, complex molecules, FBDD focuses on identifying low-molecular-weight compounds (typically <300 Da), or "fragments," that bind to a biological target with weak affinity (μM to mM range).^{[4][5]} The core principle is that these small, simple fragments can explore chemical space more effectively, leading to higher-quality starting points for optimization.^{[1][3]} Although their initial binding is weak, fragments often exhibit high "ligand efficiency," a measure of binding energy per heavy atom, making them ideal building blocks for developing potent and selective drug candidates.^{[1][3]}

Within the vast landscape of chemical scaffolds used in FBDD, the indazole ring system has emerged as a "privileged scaffold."^{[6][7][8]} This bicyclic aromatic heterocycle, composed of a

benzene ring fused to a pyrazole ring, offers a unique combination of properties that make it exceptionally well-suited for drug discovery.[6][9] Indazoles are prevalent in numerous approved drugs, particularly as kinase inhibitors, highlighting their clinical relevance.[10][11] Their structural rigidity, combined with the presence of hydrogen bond donors and acceptors, allows them to form specific and favorable interactions within protein binding pockets.[9][10] The two common tautomeric forms, 1H-indazole and 2H-indazole, further expand the potential interaction patterns.[6][9] This guide provides a detailed overview and practical protocols for leveraging indazole-containing fragments in your FBDD campaigns.

The FBDD Workflow with Indazole Fragments: A Strategic Overview

The journey from an indazole fragment to a lead candidate follows a structured, multi-stage process. Each step is designed to identify weak binders, validate their interaction, and provide a roadmap for chemical elaboration.



[Click to download full resolution via product page](#)

Caption: High-level workflow for FBDD using indazole fragments.

Part 1: Designing and Curating an Indazole-Focused Fragment Library

The success of any FBDD campaign begins with a well-designed fragment library.[1][3] For an indazole-focused effort, the library should not only contain the core scaffold but also explore chemical diversity around it.

Key Principles for Indazole Fragment Library Design:

- Adherence to the "Rule of Three": Fragments should generally follow the rule of three: Molecular Weight ≤ 300 Da, cLogP ≤ 3 , Number of Hydrogen Bond Donors ≤ 3 , and Number of Hydrogen Bond Acceptors ≤ 3 .[\[12\]](#)[\[13\]](#) This ensures fragments remain small, soluble, and have good starting points for optimization.
- Scaffold Diversity: Include both 1H- and 2H-indazole isomers where synthetically feasible.
- Vector Space for Growth: Fragments should possess "poised" synthetic handles—reactive groups like amines, halides, or boronic esters—that allow for straightforward chemical elaboration once a hit is identified.[\[14\]](#)
- 3D Shape Diversity: Incorporate a variety of substituents on the indazole ring to present different three-dimensional shapes to the target protein.[\[15\]](#)[\[16\]](#)

Table 1: Example Indazole Fragments for a Diverse Library

Fragment ID	Structure	Molecular Weight (Da)	cLogP	H-Bond Donors	H-Bond Acceptors	Key Features
IND-001	1H-Indazole	118.14	1.8	1	1	Core Scaffold
IND-002	5-Amino-1H-indazole	133.15	1.0	2	2	Poised for amide coupling
IND-003	6-Bromo-1H-indazole	197.04	2.6	1	1	Handle for cross-coupling
IND-004	1H-Indazole-3-carboxylic acid	162.15	1.5	2	2	Carboxylate for salt bridges
IND-005	1-Methyl-1H-indazole-4-amine	147.18	1.7	2	2	N-methylation blocks H-bond donation

Part 2: Primary Screening and Hit Validation Protocols

Because fragments bind weakly, highly sensitive biophysical techniques are required for their detection.^{[17][18]} A common and robust strategy is to use Surface Plasmon Resonance (SPR) for primary screening, followed by an orthogonal technique like Nuclear Magnetic Resonance (NMR) for hit validation.^{[17][19]}

Protocol 1: Primary Screening of Indazole Fragments using Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in refractive index upon ligand binding to an immobilized target, providing real-time kinetic and affinity data.[\[4\]](#)[\[20\]](#)


Causality Behind Experimental Choices:

- **Immobilization Strategy:** Covalent amine coupling is a robust method, but ensure it doesn't block potential binding sites. If the target has a tag (e.g., His-tag), capture-based methods can be used.
- **Analyte Concentration:** Fragments have low affinity, so they must be screened at high concentrations (typically 100-500 μ M). A concentration range is used to distinguish true binders from non-specific ones.
- **Reference Surface:** A reference flow cell is crucial to subtract bulk refractive index changes and non-specific binding, reducing false positives.[\[21\]](#)[\[22\]](#)

Step-by-Step Methodology:

- **Target Immobilization:**
 - Equilibrate the sensor chip (e.g., a CM5 chip) with running buffer (e.g., HBS-EP+).
 - Activate the surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
 - Inject the target protein (typically 10-50 μ g/mL in a low ionic strength buffer, e.g., 10 mM Sodium Acetate, pH 5.0) to achieve the desired immobilization level (e.g., 5000-10000 RU).
 - Deactivate excess reactive groups with a 1 M ethanolamine-HCl injection.
 - A reference surface should be prepared similarly but without protein injection.
- **Fragment Screening:**
 - Prepare indazole fragments in running buffer, typically in a concentration series (e.g., 50 μ M, 150 μ M, 450 μ M). Maintain a constant, low percentage of DMSO (e.g., 1-2%) across all samples to minimize solvent effects.

- Inject fragments over the target and reference surfaces. A typical protocol involves a 60-second injection (association phase) followed by a 120-second dissociation phase.
- Include buffer-only injections periodically for double referencing.
- Data Analysis:
 - Process the raw sensorgram data by subtracting the reference channel and buffer-only responses.
 - Identify "hits" as fragments that show a concentration-dependent binding response.
 - For initial ranking, determine the steady-state binding response (Req) and calculate the Ligand Efficiency (LE) for each hit.



[Click to download full resolution via product page](#)

Caption: Key steps in an SPR-based fragment screening protocol.

Protocol 2: Orthogonal Hit Validation using Ligand-Observed NMR

NMR is a powerful method to validate hits from primary screens.^{[5][23]} Ligand-observed NMR experiments, such as Saturation Transfer Difference (STD) and Water-Ligand Observed Gradient Spectroscopy (WaterLOGSY), are particularly well-suited for FBDD as they detect the binding event from the fragment's perspective.^{[23][24]}

Causality Behind Experimental Choices:

- **STD vs. WaterLOGSY:** STD NMR detects protons on a fragment that are in close proximity to the protein surface.^[24] WaterLOGSY detects the transfer of magnetization from bulk water to the fragment via the protein, and can be more sensitive for very weak interactions.^{[24][25]} Running both can provide complementary information.
- **Protein Concentration:** A relatively low protein concentration (10-50 μM) is typically used, making NMR efficient in terms of protein consumption.
- **Fragment Concentration:** A higher concentration of the fragment (e.g., 200-500 μM) is used to ensure a good signal-to-noise ratio.

Step-by-Step Methodology (STD-NMR):

- **Sample Preparation:**
 - Prepare two samples for each fragment hit:
 - **Sample A:** Target protein (e.g., 20 μM) + Indazole fragment (e.g., 400 μM) in a deuterated buffer (e.g., 50 mM phosphate, 150 mM NaCl, 99.9% D_2O).
 - **Sample B (Control):** Indazole fragment only (400 μM) in the same buffer.
- **NMR Data Acquisition:**
 - Acquire a standard 1D ^1H NMR spectrum for both samples to ensure fragment integrity and solubility.
 - Acquire STD-NMR spectra for Sample A. This involves collecting two spectra:
 - **On-resonance spectrum:** Selective saturation of a protein resonance (e.g., at -1 ppm).

- Off-resonance spectrum: Saturation applied far from any protein or fragment signals (e.g., at 40 ppm).
- Data Analysis:
 - Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting difference spectrum will only show signals from the fragment that binds to the protein.
 - A genuine "hit" is confirmed by the presence of signals in the STD difference spectrum. The relative intensity of these signals can provide information about which part of the fragment is closest to the protein surface (epitope mapping).[24]

Part 3: Structural Characterization and Hit-to-Lead Evolution

The ultimate validation for a fragment hit is a high-resolution 3D structure of the protein-fragment complex. X-ray crystallography is the gold standard for this purpose.[26][27][28]

The Role of X-ray Crystallography:

- Unambiguous Confirmation: It provides direct, unambiguous evidence of binding and reveals the precise binding location and orientation of the indazole fragment.[4]
- Structure-Guided Design: The structural information is invaluable for the next phase: evolving the fragment into a more potent lead compound.[26][29] It allows medicinal chemists to rationally design modifications that can "grow" the fragment to occupy adjacent pockets or "link" it to another nearby fragment.[14]

From Fragment Hit to Lead Candidate:

Once a structurally confirmed indazole hit is obtained, the hit-to-lead process begins. This involves iterative cycles of synthetic chemistry and biological testing to improve the fragment's affinity and drug-like properties.

Table 2: Hypothetical Hit-to-Lead Progression for an Indazole Fragment

Compound	Structure	IC ₅₀ (μM)	Ligand Efficiency (LE)	Rationale for Modification
Fragment Hit	5-Amino-1H-indazole	350	0.35	Initial hit identified via SPR/NMR screen.
Iteration 1	Amide derivative	45	0.31	"Growing" from the 5-amino group to probe a nearby hydrophobic pocket identified by crystallography.
Iteration 2	Phenyl ether derivative	1.2	0.29	Further extension to form a hydrogen bond with a backbone carbonyl.
Lead Candidate	Optimized derivative	0.085	0.32	Introduction of a solubilizing group and optimization of interactions to improve potency and ADME properties.

Conclusion

The indazole scaffold represents a powerful starting point for fragment-based drug discovery campaigns. Its inherent drug-like properties and versatile chemistry make it a valuable component of any fragment library.^{[6][9]} By employing a systematic workflow that integrates sensitive biophysical screening techniques like SPR and NMR with the structural insights from X-ray crystallography, researchers can efficiently translate weakly binding indazole fragments

into highly potent and selective lead compounds. This guide provides the foundational protocols and strategic considerations to empower drug discovery professionals to successfully harness the potential of indazole chemistry in their FBDD programs.

References

- Babu Boga S., Deng Y.Q., Zhu L., Nan Y., Cooper A., SHipps G.W., Doll R., Shih N.Y., et al. (2016). Discovery and structure activity relationship study of novel indazole amide inhibitors for extracellular signal-regulated kinase 1/2 (ERK1/2). *Bioorganic & Medicinal Chemistry Letters*, 26, 2600–2604. [[Link](#)]
- Blundell, T. L., et al. (2005). Fragment-based lead discovery using X-ray crystallography. *Journal of Medicinal Chemistry*, 48(13), 4229-4237. [[Link](#)]
- One Nucleus. (n.d.). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [[Link](#)]
- Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. *RSC Medicinal Chemistry*. [[Link](#)]
- Hartshorn, M. J., et al. (2005). Fragment-based lead discovery using X-ray crystallography. *PubMed*. [[Link](#)]
- Ciulli, A. (2019). Biophysical screening in fragment-based drug design: a brief overview. *Bioscience Horizons*, 12. [[Link](#)]
- Scott, D. E., et al. (2016). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. *PubMed*. [[Link](#)]
- Sygnature Discovery. (n.d.). Fragment Screening. Retrieved from [[Link](#)]
- PharmaFeatures. (2024). Fragment-Based Drug Discovery: A Comprehensive Overview. Retrieved from [[Link](#)]
- Ciulli, A., et al. (2013). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. *PNAS*. [[Link](#)]

- SciSpace. (n.d.). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Pro. Retrieved from [\[Link\]](#)
- Massachusetts Biotechnology Council. (2025). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Retrieved from [\[Link\]](#)
- Eurofins. (n.d.). Biophysics for Successful Drug Discovery Programs. Retrieved from [\[Link\]](#)
- Verdonk, M. L., et al. (2019). Fragment Libraries Designed to Be Functionally Diverse Recover Protein Binding Information More Efficiently Than Standard Structurally Diverse Libraries. *Journal of Medicinal Chemistry*, 62(17), 7840-7851. [\[Link\]](#)
- Kumar, D., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. *RSC Advances*, 11, 33784-33807. [\[Link\]](#)
- Erlanson, D. A., et al. (2016). Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery (FBDD) Programs for Use in Academia. *Journal of Medicinal Chemistry*, 59(20), 9362-9386. [\[Link\]](#)
- Singampalli, A., et al. (2025). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Publishing. [\[Link\]](#)
- Bioscience Horizons. (2019). Biophysical screening in fragment-based drug design: a brief overview. Retrieved from [\[Link\]](#)
- Kumar, D., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Publishing. [\[Link\]](#)
- ResearchGate. (2025). Fragment-Based Lead Discovery Using X-ray Crystallography. Retrieved from [\[Link\]](#)
- Wang, Y., et al. (2022). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5'-hydroxymethyl-2'-furyl)-1-benzyl indazole (YC-1, Lifigiquat): a review. *PubMed Central*. [\[Link\]](#)
- Alan, C., et al. (2011). Synthesis and Structure–Activity Relationships of Indazole Arylsulfonamides as Allosteric CC-Chemokine Receptor 4 (CCR4) Antagonists. *Journal of*

Medicinal Chemistry, 54(17), 6031-6045. [\[Link\]](#)

- Selvita. (n.d.). X-ray Crystallography Fragment Screening. Retrieved from [\[Link\]](#)
- Sygnature Discovery. (n.d.). Fragment Screening By Crystallography: An Alternative To High Throughput Screening. Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Fragment growing in FBDD. (A) Flowchart of FBDD in developing... | Download Scientific Diagram. Retrieved from [\[Link\]](#)
- Singampalli, A., et al. (2025). Indazole – An Emerging Privileged Scaffold: Synthesis and its Biological Significance. RSC Medicinal Chemistry. [\[Link\]](#)
- ResearchGate. (2025). Indazole as a Privileged Scaffold: The Derivatives and their Therapeutic Applications | Request PDF. Retrieved from [\[Link\]](#)
- de Souza, N. B., et al. (2020). In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery. Frontiers in Chemistry, 8, 108. [\[Link\]](#)
- Li, Q., & Kang, C. (2020). Application of Fragment-Based Drug Discovery to Versatile Targets. Frontiers in Molecular Biosciences, 7, 183. [\[Link\]](#)
- D'Andrea, L. D., et al. (2010). Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. ACS Medicinal Chemistry Letters, 1(5), 224-228. [\[Link\]](#)
- D'Andrea, L. D., et al. (2010). Aminoindazole PDK1 Inhibitors: A Case Study in Fragment-Based Drug Discovery. ACS Medicinal Chemistry Letters, 1(5), 224-228. [\[Link\]](#)
- Bruker. (n.d.). Fragment screening by ligand observed nmr. Retrieved from [\[Link\]](#)
- Liu, J., et al. (2011). Discovery of indazoles as inhibitors of Tpl2 kinase. Bioorganic & Medicinal Chemistry Letters, 21(16), 4789-4793. [\[Link\]](#)
- ACS Publications. (2024). Novel Indazole Compounds as PKMYT1 Kinase Inhibitors for Treating Cancer. ACS Medicinal Chemistry Letters. [\[Link\]](#)
- Le, T. H. D., et al. (2018). 1D NMR WaterLOGSY as an efficient method for fragment-based lead discovery. Scientific Reports, 8, 1232. [\[Link\]](#)

- Papalia, G. A., et al. (2020). Multiplexed experimental strategies for fragment library screening using SPR biosensors. *Scientific Reports*, 10, 22437. [[Link](#)]
- ResearchGate. (2021). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5'-hydroxymethyl-2'-furyl)-1-benzyl indazole (YC-1, Lificiquat): a review. Retrieved from [[Link](#)]
- Kent Academic Repository. (2025). Investigations Into Fragment Ligand Binding Using Quantitative STD and WaterLOGSY NMR Spectroscopy. Retrieved from [[Link](#)]
- Ng, P. S., et al. (2021). Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors. *Bioorganic & Medicinal Chemistry*, 49, 116437. [[Link](#)]
- ResearchGate. (n.d.). Schematic illustration of the STD-NMR and the waterLOGSY experiments.... Retrieved from [[Link](#)]
- Duan, Y., et al. (2020). Design, synthesis, and Structure-Activity Relationships (SAR) of 3-vinylindazole derivatives as new selective tropomyosin receptor kinases (Trk) inhibitors. *European Journal of Medicinal Chemistry*, 203, 112552. [[Link](#)]
- Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Retrieved from [[Link](#)]
- Harner, M. J., et al. (2015). Comparison of the Sensitivities of WaterLOGSY and Saturation Transfer Difference NMR Experiments. *Journal of Natural Products*, 78(5), 1184-1189. [[Link](#)]
- ResearchGate. (2025). Fragment-based Lead Discovery of Indazole-based Compounds as AXL Kinase Inhibitors | Request PDF. Retrieved from [[Link](#)]
- Giannetti, A. M., et al. (2008). Fragment Screening by Surface Plasmon Resonance. *ACS Medicinal Chemistry Letters*, 1(1), 4-8. [[Link](#)]
- PharmaFeatures. (2025). Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins. Retrieved from [[Link](#)]

- Giannetti, A. M., et al. (2010). Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters, 1(1), 4-8. [[Link](#)]
- Barlind, J. G., et al. (2012). Fragment-based discovery of hydroxy-indazole-carboxamides as novel small molecule inhibitors of Hsp90. Bioorganic & Medicinal Chemistry Letters, 22(10), 3464-3469. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. onenucleus.com [onenucleus.com]
- 2. Fragment-Based Drug Discovery: A Comprehensive Overview - PharmaFeatures [pharmafeatures.com]
- 3. massbio.org [massbio.org]
- 4. academic.oup.com [academic.oup.com]
- 5. Frontiers | Application of Fragment-Based Drug Discovery to Versatile Targets [frontiersin.org]
- 6. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Indazole – an emerging privileged scaffold: synthesis and its biological significance - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 8. Indazole – an emerging privileged scaffold: synthesis and its biological significance - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
- 9. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - RSC Advances (RSC Publishing) [pubs.rsc.org]

- [12. scispace.com \[scispace.com\]](#)
- [13. pubs.acs.org \[pubs.acs.org\]](#)
- [14. In silico Strategies to Support Fragment-to-Lead Optimization in Drug Discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [15. Design Principles for Fragment Libraries: Maximizing the Value of Learnings from Pharma Fragment-Based Drug Discovery \(FBDD\) Programs for Use in Academia - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. pubs.acs.org \[pubs.acs.org\]](#)
- [17. sygnaturediscovery.com \[sygnaturediscovery.com\]](#)
- [18. eurofindiscovery.com \[eurofindiscovery.com\]](#)
- [19. pnas.org \[pnas.org\]](#)
- [20. Principle and Protocol of Surface Plasmon Resonance \(SPR\) - Creative BioMart \[creativebiomart.net\]](#)
- [21. Unlocking GPCR Mysteries: How Surface Plasmon Resonance Fragment Screening Revolutionizes Drug Discovery for Membrane Proteins - PharmaFeatures \[pharmafeatures.com\]](#)
- [22. Fragment Screening by Surface Plasmon Resonance - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [23. Fragment screening by ligand observed nmr | Bruker \[bruker.com\]](#)
- [24. 1D NMR WaterLOGSY as an efficient method for fragment-based lead discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [25. Comparison of the Sensitivities of WaterLOGSY and Saturation Transfer Difference NMR Experiments - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [26. pubs.acs.org \[pubs.acs.org\]](#)
- [27. Fragment-based lead discovery using X-ray crystallography \[pubmed.ncbi.nlm.nih.gov\]](#)
- [28. selvita.com \[selvita.com\]](#)
- [29. Fragment-based lead discovery of indazole-based compounds as AXL kinase inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [To cite this document: BenchChem. \[Application Notes & Protocols: Leveraging the Indazole Scaffold in Fragment-Based Drug Discovery\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b1326383/docs#application-notes-protocols-leveraging-the-indazole-scaffold-in-fragment-based-drug-discovery\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)